Cas no 824984-66-9 (3-Pentanone, 2,4-dimethyl-2,4-bis[4-(trifluoromethyl)phenyl]-)

3-Pentanone, 2,4-dimethyl-2,4-bis[4-(trifluoromethyl)phenyl]- structure
824984-66-9 structure
Product Name:3-Pentanone, 2,4-dimethyl-2,4-bis[4-(trifluoromethyl)phenyl]-
CAS No:824984-66-9
MF:C21H20F6O
MW:402.373327255249
CID:689432
PubChem ID:12174726
Update Time:2025-04-19

3-Pentanone, 2,4-dimethyl-2,4-bis[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2,4-dimethyl-2,4-bis[4-(trifluoromethyl)phenyl]-
    • 2,4-dimethyl-2,4-bis[4-(trifluoromethyl)phenyl]pentan-3-one
    • DTXSID10479203
    • 824984-66-9
    • Inchi: 1S/C21H20F6O/c1-18(2,13-5-9-15(10-6-13)20(22,23)24)17(28)19(3,4)14-7-11-16(12-8-14)21(25,26)27/h5-12H,1-4H3
    • InChI Key: VAYYHZHQXZJPSN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C)(C)C(C(C)(C)C1C=CC(C(F)(F)F)=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 402.14183423g/mol
  • Monoisotopic Mass: 402.14183423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 17.1Ų
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent